Cas no 68044-68-8 (D-gulo-Heptos-2-ulose,bis(phenylhydrazone) (9CI))

• Product Name: D-gulo-Heptos-2-ulose,bis(phenylhydrazone) (9CI)
• CAS No: 68044-68-8
• MF: C₁₉H₂₄N₄O₅
• MW: 388.417664527893
• CID: 521715
• PubChem ID: 9561018
• Update Time: 2025-04-19

D-gulo-Heptos-2-ulose,bis(phenylhydrazone) (9CI) Chemical and Physical Properties

Names and Identifiers

• D-gulo-Heptos-2-ulose,bis(phenylhydrazone) (9CI)
• (6E,7E)-6,7-bis(phenylhydrazinylidene)heptane-1,2,3,4,5-pentol
• NSC405938
• NSC-405938
• NSC403484
• NSC2562
• 68044-68-8
• D-GLUCO-HEPTOSULOSE, BIS(PHENYLHYDRAZONE)
• NSC-405939
• 5329-51-1
• 68044-69-9
• NSC-2562
• 3624-30-4
• NSC-403484
• NSC405939

• Inchi： 1S/C19H24N4O5/c24-12-16(25)18(27)19(28)17(26)15(23-22-14-9-5-2-6-10-14)11-20-21-13-7-3-1-4-8-13/h1-11,16-19,21-22,24-28H,12H2/b20-11+,23-15+
• InChI Key： DYJQLKKHVVZAOP-OGUIYVTPSA-N
• SMILES： OC(C(CO)O)C(C(/C(/C=N/NC1C=CC=CC=1)=N/NC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 388.17466988g/mol
• Monoisotopic Mass: 388.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 150Ų